2-phenoxy-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-phenoxy-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H21NO3S/c20-17(13-22-15-5-2-1-3-6-15)19-14-18(8-10-21-11-9-18)16-7-4-12-23-16/h1-7,12H,8-11,13-14H2,(H,19,20)
• InChI Key: YZKHFILWNIIJOB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)COC2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

The compound “2-phenoxy-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide” belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group.

Synthesis Analysis

The synthesis of 2H-pyrans, which is a structural motif present in this compound, has been discussed in the literature. The 2H-pyran ring is a key intermediate in the construction of many structures. The synthesis methods reported involve the use of different physicochemical factors affecting the valence isomerism between 2H-pyrans and 1-oxatrienes.

Molecular Structure Analysis

The molecular structure of this compound includes a 2H-pyran ring fused to a thiophene ring, linked to a phenoxy group through an acetamide group. The 2H-pyran ring is a common structural motif in many natural products.

Chemical Reactions Analysis

The chemical reactions involving 2H-pyrans have been studied, with the literature discussing the nature of the different physicochemical factors affecting the valence isomerism between 2H-pyrans and 1-oxatrienes.

Scientific Research Applications

DNA Damage Detection:

• . SSBs are crucial indicators of DNA damage, and OTX enhances their detection sensitivity.

Pharmaceutical Intermediates:

• 2-(4-Bromophenoxy)tetrahydropyran can be synthesized from this compound and is useful for producing 4-bromo-phenol at room temperature. .

Chemical Synthesis:

• . Investigating its reactivity and applications in chemical reactions could yield valuable insights.